Barium sebacate

Specification

• CAS No.: 19856-32-7
• Molecular Formula: C10H16BaO4
• Molecular Weight: 337.56 g/mol
• IUPAC Name: barium(2+);decanedioate
• Standard InChI: InChI=1S/C10H18O4.Ba/c11-9(12)7-5-3-1-2-4-6-8-10(13)14;/h1-8H2,(H,11,12)(H,13,14);/q;+2/p-2
• Standard InChI Key: QYPYUAWNRNUADX-UHFFFAOYSA-L
• SMILES: C(CCCCC(=O)[O-])CCCC(=O)[O-].[Ba+2]
• Canonical SMILES: C(CCCCC(=O)[O-])CCCC(=O)[O-].[Ba+2]

Introduction

Chemical Properties and Structure

Barium sebacate, chemically represented as Ba(C₁₀H₁₆O₄), features the distinctive coordination between the barium cation (Ba²⁺) and the sebacate anion. The compound's molecular structure reflects the characteristic arrangement of metal carboxylates, where the barium ion coordinates with the carboxylate groups of the sebacic acid. This coordination typically results in a structure where the barium ions are coordinated by oxygen atoms from different sebacate anions, potentially forming polymeric networks in the solid state.

The chemical behavior of barium sebacate can be partially understood through the general properties of barium salts, which often exhibit:

• Moderate to high thermal stability

• Low solubility in water

• Specific crystalline structures dependent on synthesis conditions

• Characteristic thermal decomposition patterns

Like other barium dicarboxylates, barium sebacate demonstrates thermal decomposition behavior that ultimately yields barium carbonate at elevated temperatures, typically between 400-500°C.

Synthesis Methods

The synthesis of barium sebacate follows general methodologies employed for the preparation of metal carboxylates, with specific adaptations for barium salts. Based on research findings, barium sebacate can be synthesized through several routes:

Direct Reaction Method

This approach involves the direct reaction between barium hydroxide or barium carbonate with sebacic acid in aqueous or mixed-solvent systems. The reaction proceeds according to the following equations:

Ba(OH)₂ + HOOC(CH₂)₈COOH → Ba(OOC(CH₂)₈COO) + 2H₂O

or

BaCO₃ + HOOC(CH₂)₈COOH → Ba(OOC(CH₂)₈COO) + H₂O + CO₂

The reaction with barium carbonate typically requires reflux conditions to achieve complete conversion, similar to the process described for other barium carboxylates.

Precipitation Method

This method involves the reaction between soluble barium salts (such as barium chloride or barium acetate) and alkali metal sebacates (sodium or potassium sebacate) in aqueous solution:

BaCl₂ + Na₂(OOC(CH₂)₈COO) → Ba(OOC(CH₂)₈COO)↓ + 2NaCl

This precipitation approach often yields high-purity barium sebacate when followed by careful washing and drying procedures.

Ion Exchange Process

Similar to other barium compounds, barium sebacate could potentially be prepared through ion exchange processes involving cation exchange resins, though this method is less commonly reported for sebacate specifically.

The X-ray diffraction pattern of barium sebacate reveals specific crystallographic parameters that define its three-dimensional structure. The diffraction data indicates that barium sebacate crystallizes in a specific space group with characteristic unit cell parameters, although the precise values would require direct citation from diffraction studies.

Thermal Properties

The thermal behavior of barium sebacate follows patterns observed in other barium dicarboxylates, with distinct phase transitions and decomposition processes occurring at specific temperature ranges. Based on research findings, the thermal decomposition of barium sebacate proceeds through several stages:

Dehydration Phase

If hydrated forms exist, the initial heating results in the removal of water molecules, typically occurring below 200°C.

Decomposition Phase

At higher temperatures (400-500°C), barium sebacate undergoes thermal decomposition, ultimately yielding barium carbonate (BaCO₃). This process involves the breakdown of the organic component through various intermediate stages, potentially including:

• Initial decarboxylation

• Formation of barium oxycarbonates

• Complete conversion to barium carbonate

The thermal decomposition pathway can be represented as:

Ba(OOC(CH₂)₈COO) → BaCO₃ + organic decomposition products

This thermal behavior has been systematically studied using thermogravimetric analysis (TGA) and differential thermal analysis (DTA) techniques, providing insights into the stability and decomposition mechanisms of barium sebacate.

Applications

Barium sebacate finds applications in several fields, leveraging its specific properties as a barium salt of a long-chain dicarboxylic acid:

Materials Science

In materials science, barium sebacate serves as:

• A precursor for the synthesis of barium-containing ceramic materials

• A component in specialized composite materials

• A model compound for studying the coordination chemistry of barium with organic ligands

Catalysis

Barium compounds, including carboxylates, can function as catalysts or catalyst components in specific organic reactions, particularly those involving carboxylate chemistry.

Polymer Industry

Barium sebacate may serve as:

• A stabilizer in polymer formulations

• A processing aid in specialized polymer applications

• A crosslinking agent for specific polymer systems

Research Applications

As part of the homologous series of barium dicarboxylates, barium sebacate provides valuable insights into structure-property relationships in metal-organic compounds, particularly concerning the effects of carbon chain length on crystalline structure and thermal behavior.